Cas no 1091613-28-3 (3-Amino-3-carbamoylpropanoic acid hydrate)

• Product Name: 3-Amino-3-carbamoylpropanoic acid hydrate
• CAS No: 1091613-28-3
• MF: C₄H₁₀N₂O₄
• MW: 150.133201122284
• MDL: MFCD00272228
• CID: 5241621
• PubChem ID: 122360342
• Update Time: 2026-03-08

3-Amino-3-carbamoylpropanoic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-carbamoylpropanoic acid hydrate
• L-Aspartic -amide hydrate
• 3-amino-3-carbamoylpropanoicacidhydrate
• Butanoic acid, 3,4-diamino-4-oxo-, hydrate (1:1)
• 3-Amino-3-carbamoylpropanoic acid hydrate

• MDL： MFCD00272228
• Inchi： 1S/C4H8N2O3.H2O/c5-2(4(6)9)1-3(7)8;/h2H,1,5H2,(H2,6,9)(H,7,8);1H2
• InChI Key： UWVJGYZQWDOHJU-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)N)N.O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• Topological Polar Surface Area: 107

Additional information on 3-Amino-3-carbamoylpropanoic acid hydrate

3-Amino-3-carbamoylpropanoic acid hydrate (CAS No. 1091613-28-3): An Overview

3-Amino-3-carbamoylpropanoic acid hydrate (CAS No. 1091613-28-3) is a versatile compound with significant applications in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound, also known as ACPA hydrate, is a hydrated form of 3-amino-3-carbamoylpropanoic acid, which has gained attention for its unique structural properties and potential biological activities.

The chemical structure of 3-Amino-3-carbamoylpropanoic acid hydrate consists of an amino group, a carbamoyl group, and a carboxylic acid group, all attached to a three-carbon chain. The presence of these functional groups imparts the molecule with diverse reactivity and interaction capabilities, making it a valuable building block in the synthesis of more complex molecules. The hydrated form of this compound enhances its solubility and stability, which are crucial factors for its use in various experimental settings.

In recent years, 3-Amino-3-carbamoylpropanoic acid hydrate has been extensively studied for its potential therapeutic applications. One notable area of research is its role in the development of novel drugs for the treatment of neurological disorders. Studies have shown that this compound can modulate the activity of certain neurotransmitter receptors, particularly those involved in the regulation of glutamate and GABA signaling pathways. This modulation can have significant implications for conditions such as epilepsy, anxiety disorders, and neurodegenerative diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 3-Amino-3-carbamoylpropanoic acid hydrate as a lead compound for the development of anticonvulsant drugs. The researchers found that this compound effectively reduced seizure activity in animal models without causing significant side effects. These findings suggest that ACPA hydrate could serve as a promising scaffold for the design of more potent and selective anticonvulsant agents.

Beyond its therapeutic applications, 3-Amino-3-carbamoylpropanoic acid hydrate has also been explored for its use in biochemical assays and analytical methods. Its unique chemical properties make it an excellent substrate for enzyme assays, particularly those involving aminoacyl-tRNA synthetases and other enzymes involved in protein synthesis. Additionally, the compound's stability and solubility make it suitable for use in high-throughput screening (HTS) platforms, where it can be used to identify novel inhibitors or activators of specific biological targets.

In the context of pharmaceutical research, ACPA hydrate has been investigated for its ability to enhance the bioavailability and pharmacokinetic properties of other drugs. By forming conjugates with various therapeutic agents, this compound can improve their absorption, distribution, metabolism, and excretion (ADME) profiles. This approach has shown promise in overcoming some of the limitations associated with traditional drug delivery systems, such as poor solubility and rapid degradation.

The synthesis of 3-Amino-3-carbamoylpropanoic acid hydrate can be achieved through several routes, including the reaction of cyanamide with glycolic acid or glycolic acid derivatives. These synthetic methods are well-documented in the literature and have been optimized to yield high-purity products suitable for both research and industrial applications. The availability of high-quality starting materials and advanced purification techniques ensures that the final product meets stringent quality standards required by regulatory agencies.

In conclusion, 3-Amino-3-carbamoylpropanoic acid hydrate (CAS No. 1091613-28-3) is a multifaceted compound with a wide range of applications in medicinal chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for the development of novel therapeutics and analytical tools. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.